![molecular formula C17H12ClFN2O2S B284568 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B284568.png)
2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a thiazole derivative that has been synthesized through a multi-step process involving several chemical reactions.
Mechanism of Action
The mechanism of action of 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide is not fully understood. However, it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. It is also thought to have an effect on the nuclear factor-kappa B (NF-κB) pathway, which plays a role in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins. It has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting tumor growth. In addition, it has been investigated for its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide in lab experiments include its potential as a therapeutic agent for various diseases and its ability to inhibit COX-2 and LOX enzymes. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research of 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide. These include further investigations into its potential as a therapeutic agent for neurodegenerative diseases, the development of more potent derivatives, and the exploration of its potential as a chemopreventive agent. Additionally, more studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide involves several steps. The first step is the condensation of 3-chlorophenol with 2-chloroacetyl chloride to form 3-chloro-2-(chloroacetyl)phenol. The second step involves the reaction of 3-chloro-2-(chloroacetyl)phenol with thiourea to form 3-chloro-2-(2-imidazolin-2-ylthio)phenol. The third step is the reaction of 3-chloro-2-(2-imidazolin-2-ylthio)phenol with 4-fluorophenyl isothiocyanate to form this compound.
Scientific Research Applications
2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been investigated for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C17H12ClFN2O2S |
---|---|
Molecular Weight |
362.8 g/mol |
IUPAC Name |
2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide |
InChI |
InChI=1S/C17H12ClFN2O2S/c18-12-2-1-3-14(8-12)23-9-16(22)21-17-20-15(10-24-17)11-4-6-13(19)7-5-11/h1-8,10H,9H2,(H,20,21,22) |
InChI Key |
GHCQMMCSXCOSLP-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)Cl)OCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)OCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.